Cas no 861924-89-2 (1H-1,2,4-Triazol-3-amine, 5-(cyclopentylthio)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-(cyclopentylthio)-
• CAS No: 861924-89-2
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• CID: 1844349
• PubChem ID: 9942326
• Update Time: 2025-04-21

1H-1,2,4-Triazol-3-amine, 5-(cyclopentylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-(cyclopentylthio)-
• 5-(Cyclopentylthio)-4H-1,2,4-triazol-3-amine
• AKOS015831440
• AKOS009396444
• 5-(CYCLOPENTYLSULFANYL)-4H-1,2,4-TRIAZOL-3-AMINE
• STL573882
• 861924-89-2

• Inchi： 1S/C7H12N4S/c8-6-9-7(11-10-6)12-5-3-1-2-4-5/h5H,1-4H2,(H3,8,9,10,11)
• InChI Key： JWDZZGLRMQKBPX-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)C1CCCC1

Computed Properties

• Exact Mass: 184.07826757g/mol
• Monoisotopic Mass: 184.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų